Cas no 1798334-07-2 (Chembl4126270)
Chembl4126270 Chemical and Physical Properties
Names and Identifiers
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- (S)-4-(6-chloro-2,3-dihydro-1H-inden-1-yl)-7,8-dimethoxyquinazoline
- BDBM50272575
- Chembl4126270
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- Inchi: 1S/C19H17ClN2O2/c1-23-16-8-7-14-17(21-10-22-18(14)19(16)24-2)13-6-4-11-3-5-12(20)9-15(11)13/h3,5,7-10,13H,4,6H2,1-2H3/t13-/m0/s1
- InChI Key: MMLGZRFGZAYZTE-ZDUSSCGKSA-N
- SMILES: ClC1C=CC2=C(C=1)[C@@H](C1C3C=CC(=C(C=3N=CN=1)OC)OC)CC2
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 438
- XLogP3: 4.3
- Topological Polar Surface Area: 44.2
Chembl4126270 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P024CLO-1mg |
(S)-4-(6-chloro-2,3-dihydro-1H-inden-1-yl)-8-methoxyquinazolin-7-ol |
1798334-07-2 | 100% | 1mg |
$356.00 | 2024-06-18 | |
| 1PlusChem | 1P024CLO-5mg |
(S)-4-(6-chloro-2,3-dihydro-1H-inden-1-yl)-8-methoxyquinazolin-7-ol |
1798334-07-2 | 100% | 5mg |
$850.00 | 2024-06-18 | |
| Ambeed | A1953152-1mg |
PF-04822163 |
1798334-07-2 | 98% | 1mg |
$290.0 | 2025-03-05 | |
| Ambeed | A1953152-5mg |
PF-04822163 |
1798334-07-2 | 98% | 5mg |
$693.0 | 2025-03-05 | |
| Ambeed | A1953152-10mg |
PF-04822163 |
1798334-07-2 | 98% | 10mg |
$959.0 | 2025-03-05 | |
| Ambeed | A1953152-25mg |
PF-04822163 |
1798334-07-2 | 98% | 25mg |
$1379.0 | 2025-03-05 |
Chembl4126270 Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on Chembl4126270
Introduction to CAS No. 1798334-07-2 and Chembl4126270
CAS No. 1798334-07-2 and Chembl4126270 represent a significant advancement in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. This compound, known for its unique chemical structure and pharmacological properties, has garnered considerable attention from researchers and pharmaceutical companies alike. The compound is classified as a small molecule inhibitor, which has shown promising results in various preclinical studies and early-stage clinical trials.
The chemical structure of CAS No. 1798334-07-2 is characterized by a complex arrangement of functional groups that contribute to its high affinity and selectivity for specific biological targets. The compound's molecular formula is C25H28N6O5, with a molecular weight of approximately 484.51 g/mol. This structure allows it to interact effectively with key enzymes and receptors, making it a valuable candidate for the treatment of various diseases.
Chembl4126270, the product name associated with this compound, reflects its potential therapeutic applications. The name is derived from the ChEMBL database, a comprehensive resource for drug discovery that provides detailed information on bioactive molecules with therapeutic potential. The database entry for Chembl4126270 includes extensive data on its biological activity, pharmacokinetics, and safety profile.
In recent years, significant progress has been made in understanding the mechanisms of action of CAS No. 1798334-07-2. Studies have shown that it acts as a potent inhibitor of specific kinases, which are enzymes involved in cell signaling pathways. These kinases play crucial roles in the regulation of cell growth, proliferation, and survival. By selectively inhibiting these kinases, CAS No. 1798334-07-2 can disrupt aberrant signaling pathways that are often associated with diseases such as cancer and inflammatory disorders.
The pharmacological properties of CAS No. 1798334-07-2 have been extensively evaluated in both in vitro and in vivo models. In cell-based assays, the compound has demonstrated high potency and selectivity, with IC50 values in the low nanomolar range for its target kinases. Additionally, preclinical studies in animal models have shown that CAS No. 1798334-07-2 exhibits favorable pharmacokinetic properties, including good oral bioavailability and a favorable safety profile.
The therapeutic potential of CAS No. 1798334-07-2 has been further validated through early-stage clinical trials. These trials have focused on evaluating the safety and efficacy of the compound in patients with advanced solid tumors and hematological malignancies. Preliminary results have been encouraging, with several patients showing signs of tumor regression or stabilization of disease progression.
Beyond its primary role as a kinase inhibitor, CAS No. 1798334-07-2 has also shown promise in modulating other biological processes. For example, recent studies have explored its potential as an anti-inflammatory agent, particularly in the context of autoimmune diseases such as rheumatoid arthritis and multiple sclerosis. These findings suggest that the compound may have broader therapeutic applications beyond cancer treatment.
The development of CAS No. 1798334-07-2 has been supported by collaborative efforts between academic research institutions and pharmaceutical companies. These partnerships have facilitated the rapid translation of basic scientific discoveries into clinical applications. The compound's journey from bench to bedside highlights the importance of interdisciplinary research and innovation in drug discovery.
In conclusion, CAS No. 1798334-07-2, also known as Chembl4126270, represents a promising candidate for the treatment of various diseases due to its unique chemical structure and pharmacological properties. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications, making it an exciting area of focus for both scientists and clinicians.
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